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Cat. No.: B1306187 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Furan-2-sulfonyl chloride (C₄H₃ClO₃S) is a heterocyclic organic compound of significant

interest in synthetic chemistry and drug discovery.[1][2] It serves as a crucial intermediate for

the synthesis of a wide array of furan-based sulfonamides and other derivatives, which are

explored for their potential as enzyme inhibitors and therapeutic agents.[3] The reactivity of the

sulfonyl chloride group, combined with the aromatic furan scaffold, makes it a versatile building

block for introducing the furan-2-sulfonyl moiety into more complex molecules.[3]

This technical guide provides a detailed overview of the molecular structure of furan-2-
sulfonyl chloride, presenting computed structural data and outlining a standard experimental

protocol for its definitive structural elucidation.

Molecular Structure and Connectivity
The core structure of furan-2-sulfonyl chloride consists of a five-membered aromatic furan

ring, where the sulfonyl chloride group (-SO₂Cl) is attached at the C2 position. The molecule's

chemical formula is C₄H₃ClO₃S, and its IUPAC name is furan-2-sulfonyl chloride.[1][4] The

connectivity of the atoms can be unambiguously represented by the SMILES string

C1=COC(=C1)S(=O)(=O)Cl.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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